Cas no 55619-42-6 (Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]-)
55619-42-6 structure
Product Name:Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]-
CAS No:55619-42-6
MF:C11H16N2O5S2
MW:320.385140419006
CID:351369
PubChem ID:71364072
Update Time:2025-04-19
Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]-
- 4-(1,4-oxazepan-4-ylsulfonyl)benzenesulfonamide
- 4-(1,4-Oxazepane-4-sulfonyl)benzene-1-sulfonamide
- 55619-42-6
- 4-((1,4-Oxazepan-4-yl)sulfonyl)benzenesulfonamide
- DTXSID20787568
-
- Inchi: 1S/C11H16N2O5S2/c12-19(14,15)10-2-4-11(5-3-10)20(16,17)13-6-1-8-18-9-7-13/h2-5H,1,6-9H2,(H2,12,14,15)
- InChI Key: XPFBLSPFHFDTTL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)S(N)(=O)=O)(N1CCOCCC1)(=O)=O
Computed Properties
- Exact Mass: 320.05018
- Monoisotopic Mass: 320.05006396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 124Ų
Experimental Properties
- PSA: 106.77
Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]- Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
55619-42-6 (Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk